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Chemical Profile & Identification

The table below summarizes the basic identifying information and physicochemical properties for 4-oxo-

(E)-2-hexenal [1] [2].

Property

Details

Common Name

CAS Number

Molecular Formula

Molecular Weight

Physical Form

Appearance

Boiling Point

Density

4-oxo0-(E)-2-hexenal (also referred to as 4-OHE or OHE) [3] [2]
2492-43-5 [1] [2]

CeHgO> [1] [2]

112.13 g/mol [1] [2]

Liquid [2]

Light yellow to brown liquid [2]

100 °C (at 5 Torr); 210.1°C (at 760 mmHg) [1] [2]

0.969 g/cm3 [1] [2]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.smolecule.com/products/s631937?utm_src=pdf-interest
https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4412884/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemsrc.com/en/cas/2492-43-5_640871.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.smolecule.com/products/s631937?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property

Flash Point

Details

75.1°C [1]

Stability, Handling & Storage Guidelines

The high reactivity of 4-OHE is a key consideration for its handling and the root cause of its instability.

Aspect Guidance & Observed Behavior

General Contains an a,-unsaturated carbonyl moiety, making it highly electrophilic and

Reactivity reactive toward nucleophiles, especially thiol groups (e.g., in cysteine) and primary
amines [3].

Key Reacts covalently with biologically active thiols, forming adducts. This is considered

Degradation the primary mechanism for its biological toxicity and likely contributes to its instability

Pathway in solution or when contaminated [3] [4].

Storage Specific storage temperatures are not provided in the literature. It is commercially
available in solutions (e.g., 5bmg samples) [2]. Storing it cold, under an inert
atmosphere (e.g., nitrogen), and in the dark is prudent to minimize oxidation and
polymerization.

Handling Handle in a well-ventilated fume hood. Use appropriate personal protective

equipment (PPE) including gloves and safety glasses, given its reactivity and toxicity

3],

Frequently Asked Questions (FAQSs)

Q1: What are the primary biological activities of 4-OHE that are relevant to research? 4-OHE has

multiple documented biological activities:

¢ Insecticidal/Neurotoxic: It induces permanent paralysis and death in insects like crickets. The

mechanism is linked to the depletion of free thiol groups in tissues [3] [4].
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¢ Pheromone & Defense Compound: It functions as a defensive compound and a pheromone

component in various Hemiptera (true bugs) and is found in bed bug exuviae (cast skins) [5] [6].
e Antibacterial & Mutagenic: It displays antibacterial activity and is a mutagen formed by the
peroxidation of omega-3 polyunsaturated fats [2].

Q2: My 4-OHE solution appears to have degraded. What could be the cause? A change in color or the

formation of precipitates is likely due to its intrinsic chemical reactivity. The main causes are:

¢ Reaction with Thiols/Amines: Contamination from other chemicals or even impurities in buffers can

lead to adduct formation [3].

e Oxidation & Polymerization: Exposure to air (oxygen), light, or warm temperatures can accelerate
its oxidation and self-polymerization, common for reactive aldehydes. Ensuring the compound is pure,

stored correctly, and used in freshly prepared solutions is critical.

Q3: Are there any established synthetic protocols for 4-OHE? Yes, a one-step synthesis from

commercially available 2-ethylfuran is described in the literature. This method is noted for being short and

simple, making the compound more readily available for research [5] [3].

Troubleshooting Common Experimental Issues

Problem Possible Cause

Suggested Solution

Loss of biological
activity in assays

Degradation of
compound due to
improper storage or old
stock.

Uncontrolled reactivity of
the a,B-unsaturated
carbonyl.

Unexpected side
reactions in
chemical synthesis

High background
toxicity in cell-based

Non-specific alkylation
of cellular proteins via

assays thiol groups [3].

Prepare fresh stock solutions frequently. Store
aliquots at low temperatures under inert gas. Avoid
repeated freeze-thaw cycles.

Strictly control reaction temperature. Use
anhydrous solvents and inert atmosphere.
Consider protecting other functional groups in the
molecule if performing derivatization.

Titrate the concentration of 4-OHE carefully.
Consider pre-treating cells with antioxidants like N-
acetylcysteine (NAC), which may scavenge the
aldehyde.
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Experimental Protocol: One-Step Synthesis

This method, as described by Moreira and Millar (2005), provides a straightforward route to synthesize 4-
OHE [5] [3].

e Starting Material: Use commercially available 2-ethylfuran.

¢ Reaction: The specific one-step reaction conditions are detailed in the primary literature. The original
article should be consulted for the exact reagents, stoichiometry, and reaction setup.

e Work-up and Purification: After the reaction is complete, standard work-up procedures (e.g.,
extraction, distillation) are required to isolate the pure product. The identity and purity of the product
should be confirmed by analytical methods such as Gas Chromatography-Mass Spectrometry
(GC-MS) and NMR.

The following diagram outlines the logical workflow for managing 4-OHE based on its properties:
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Recommendations for Further Research
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To build a more comprehensive knowledge base, please be aware that:

¢ Specific quantitative stability data (e.g., shelf-life under various conditions, decomposition kinetics)
is not available in the public search results | obtained.

e Detailed analytical methods for quantifying stability (like validated HPLC protocols) were not
described.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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